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Compound of Interest

Compound Name: 3-Nitrophenylacetic acid

Cat. No.: B014234

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 3-Nitrophenylacetic acid. The information is curated for researchers,
scientists, and professionals in drug development, with a focus on delivering precise data and
methodologies.

Core Physical and Chemical Properties

3-Nitrophenylacetic acid is a nitro-substituted phenylacetic acid derivative that serves as a
critical intermediate in a variety of organic syntheses.[1] Its unique reactivity, stemming from the
presence of both a nitro group and a carboxylic acid moiety, makes it a versatile building block
for more complex molecules, particularly in the pharmaceutical and advanced materials
sectors.[1]

Table 1: Physicochemical Properties of 3-Nitrophenylacetic Acid
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Property Value Source(s)

Molecular Formula CsH7NOa4 [21[31[41[5][6]

Molecular Weight 181.15 g/mol [2][3][5][6]

CAS Number 1877-73-2 [21[31[4][5]16]
Very pale yellow to cream

Appearance crystalline powder or crystals. [21[31[41[5]
[21[3]141[5]

Melting Point 115-121 °C [21[31[41[5]

Boiling Point 314.24 °C (rough estimate) [315]
Soluble in water. Slightly

Solubility soluble in chloroform (heated), [31[5]
methanol, and DMSO.[3][5]

pKa 3.97 (at 25 °C) [31[5]

Density 1.4283 g/cm3 (rough estimate) [31[5]

Refractive Index

1.5468 (estimate)

[3][5]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 3-Nitrophenylacetic
acid.

Table 2: Key Spectral Data for 3-Nitrophenylacetic Acid
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Technique Key Peaks/Signals Source(s)

Spectra available, chemical
H NMR _ _ [718]
shifts reported in CDCls.

13C NMR Spectra available. [7]

Infrared (IR) Spectra available. [7119]

Mass spectrum available,
Mass Spectrometry (MS) ] [7][10]
molecular ion peak at m/z 181.

Experimental Protocols
Detailed experimental procedures are vital for the synthesis, purification, and analysis of 3-
Nitrophenylacetic acid.

3.1. Synthesis of 3-Nitrophenylacetic Acid

Several methods for the synthesis of 3-Nitrophenylacetic acid have been reported, often
starting from 3-nitrobenzyl halides, 3-nitrobenzaldehyde, or 3-nitroacetophenone.[11][12] An
improved synthesis method involves a modified Willgerodt reaction of 3-nitroacetophenone,
which offers a more convenient and efficient process for large-scale preparation.[12]

Workflow for the Synthesis of 3-Nitrophenylacetic Acid via Modified Willgerodt Reaction

3-Nitroacetophenone = acid, Toluene, Reflux Preformed Enamine Suifur, Dimethylformarmide Nitrothiomorpholide < 3-Nitrophenylacetic acid

Click to download full resolution via product page
Caption: Synthesis of 3-Nitrophenylacetic acid.
3.2. Purification

Purification of the synthesized 3-Nitrophenylacetic acid is typically achieved through
recrystallization. A common procedure involves dissolving the crude product in boiling water,
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followed by filtration and cooling to allow for the formation of pale yellow needles.[13] The use
of activated charcoal can aid in removing colored impurities.[13]

3.3. Analysis by High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a suitable method for the analysis of nitrophenylacetic acid
derivatives. While a specific protocol for 3-Nitrophenylacetic acid is not detailed in the search
results, a general approach can be adapted from methods for similar compounds.

General HPLC Workflow

Sample Preparation | Injection onto | Separation on »| UV Detection Data Analysis
(Dissolution in Mobile Phase) | HPLC System 1 c18 column o (Peak Integration and Quantification)

Click to download full resolution via product page
Caption: General HPLC analysis workflow.

A potential starting point for method development would involve a C18 column with a mobile
phase consisting of an acetonitrile and water gradient with an acidic modifier like phosphoric
acid or formic acid for mass spectrometry compatibility.[14]

Safety and Handling

3-Nitrophenylacetic acid is classified as a hazardous substance. It is known to cause skin
and serious eye irritation, and may cause respiratory irritation.[6]

GHS Hazard Statements:

e H315: Causes skin irritation.[6]

e H319: Causes serious eye irritation.[6]

o H335: May cause respiratory irritation.[6]

Appropriate personal protective equipment, including gloves, eye protection, and respiratory
protection, should be worn when handling this compound.[6] It should be stored in a dry, well-
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ventilated place.[3][5]

Applications in Research and Development

3-Nitrophenylacetic acid is a valuable synthetic intermediate.[1][3][5] The nitro group can be
readily reduced to an amine, providing a pathway to a wide range of derivatives, including
amides and heterocyclic compounds, which are of interest in drug discovery and materials
science.[1] The carboxylic acid functional group allows for esterification and amidation
reactions, further expanding its synthetic utility.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-3-nitrophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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